Cas no 941979-93-7 (7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 941979-93-7
• MF: C₂₅H₁₇ClN₄O₃
• MW: 456.880484342575
• CID: 5506238
• Update Time: 2025-07-16

7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Oxazolo[2,3-f]purine-2,4(1H,3H)-dione, 7-(4-chlorophenyl)-1-methyl-3-(1-naphthalenylmethyl)-
• 7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C25H17ClN4O3/c1-28-22-21(29-14-20(33-24(29)27-22)16-9-11-18(26)12-10-16)23(31)30(25(28)32)13-17-7-4-6-15-5-2-3-8-19(15)17/h2-12,14H,13H2,1H3
• InChI Key： MJRTYTFLWWRIKY-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=C(Cl)C=C3)OC1=NC1=C2C(=O)N(CC2=C3C(C=CC=C3)=CC=C2)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

Introduction to 7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione (CAS No. 941979-93-7)

7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the oxazolopurine class, which is known for its broad spectrum of pharmacological properties. The presence of multiple aromatic rings, including a 4-chlorophenyl group and a naphthalen-1-yl substituent, contributes to its intricate chemical profile and may influence its interactions with biological targets.

The CAS number 941979-93-7 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Its molecular structure consists of a fused oxazole and purine ring system, which is a common motif in drug discovery. The 1-methyl and 3-(naphthalen-1-yl)methyl groups further enhance the compound's complexity, potentially modulating its pharmacokinetic and pharmacodynamic properties.

Recent advancements in medicinal chemistry have highlighted the importance of oxazolopurine derivatives in the development of novel therapeutic agents. These compounds have been explored for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The 4-chlorophenyl moiety is particularly noteworthy as it is often employed in medicinal chemistry to enhance binding affinity and metabolic stability.

In the context of modern drug design, computational methods such as molecular docking and quantum mechanics simulations have been instrumental in understanding the interactions between 7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione and biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in disease pathways. For instance, preliminary data indicate that it could interfere with kinases or other signaling molecules relevant to cancer progression.

The naphthalen-1-yl substituent is another key feature that may contribute to the compound's biological activity. Naphthalene derivatives are well-documented for their diverse pharmacological effects and have been incorporated into numerous drug candidates. The combination of an oxazolopurine core with these aromatic groups creates a scaffold that is both structurally unique and biologically promising.

Current research efforts are focused on optimizing the chemical properties of this compound to improve its efficacy and reduce potential side effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being utilized to refine the molecule's pharmacological profile. Additionally, synthetic methodologies are being developed to streamline the production of this complex heterocyclic compound.

The potential applications of 7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,2H,3H,4H-1,3oxazolo[3,2-g]purine-2,4-dione extend beyond oncology. Studies suggest that it may also possess anti-inflammatory or immunomodulatory effects, making it a candidate for treating autoimmune diseases or infectious diseases. The compound's ability to modulate multiple biological pathways underscores its therapeutic versatility.

As interest in heterocyclic compounds continues to grow within the pharmaceutical industry, 7-(4-chlorophenyl)-1-methyl-3-(naphthalen-1-yl)methyl-1H,,2H,,3H,,4H,/13oxazolo[,/32g]/purine/–,/24-dione (CAS No. 941979–93–7) has emerged as a promising candidate for further investigation. Future studies will likely explore its mechanism of action in greater detail and assess its suitability for clinical development.

The synthesis of this compound presents both challenges and opportunities for chemists specializing in heterocyclic chemistry. The introduction of multiple functional groups while maintaining structural integrity requires careful planning and execution. Advances in synthetic techniques have made it possible to construct complex molecules like this one with increasing efficiency.

In conclusion, 7-(4-chlorophenyl)-,/`methyl`–,/(naphthalen–,/`–`methyl)`–,/`13oxazo[`,,/`32g]purine–,/`24′dione (CAS No.`, /`941979–93–7) represents an exciting area of research within pharmaceutical chemistry. Its unique structure and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As scientific understanding progresses, further exploration into this compound’s properties will undoubtedly yield significant insights into disease treatment strategies.